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Compound of Interest

Compound Name: Benzyl beta-d-glucopyranoside

Cat. No.: B1149786

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl B-D-glucopyranoside is a glycoside composed of a glucose molecule linked to a benzyl
group via a B-glycosidic bond. This compound serves as a versatile synthetic intermediate in
carbohydrate chemistry, a substrate for enzymatic studies, and a building block for the
development of novel therapeutic agents. A thorough understanding of its physicochemical
properties is crucial for its effective application in research and drug development. This guide
provides a comprehensive overview of the known physicochemical characteristics of Benzyl (3-
D-glucopyranoside, detailed experimental protocols for their determination, and a visual
representation of a typical synthetic workflow.

Physicochemical Data

The following table summarizes the key physicochemical properties of Benzyl 3-D-
glucopyranoside. It is important to note that while many properties have been computationally
predicted, experimental data for some parameters, such as melting and boiling points, are not
readily available in the cited literature.
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Property Value Source
Molecular Formula C13H1806 [1112]
Molecular Weight 270.28 g/mol [1][2]
White to off-white crystalline
Appearance ] [3]
solid
Not explicitly found for the title
compound. A derivative,
Melting Point Benzyl 2,3,4-tri-O-benzyl-3-D-
glucopyranoside, has a melting
point of 102-106 °C.[4]
Boiling Point Experimental data not found.
Soluble in polar organic
N solvents (e.g., methanol,
Solubility -
ethanol, DMSO, pyridine); less
soluble in water.[3][5]
XLogP3 -0.7 [11[2]
Hydrogen Bond Donor Count 4 [1][2]
Hydrogen Bond Acceptor
6 [1][2]
Count
Rotatable Bond Count 4 [1]12]

Exact Mass

270.11033829 Da

[1](2]

Topological Polar Surface Area

99.4 A2

[1]2]

Specific Optical Rotation ([a]D)

A value of -41° has been
reported for related glycosides,
but a specific value for Benzyl
B-D-glucopyranoside was not
found in the searched

literature.[4]

pKa

Experimental data not found.
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Experimental Protocols

Detailed experimental methodologies are essential for the accurate characterization of
chemical compounds. The following sections outline protocols for the synthesis and
determination of key physicochemical properties of Benzyl 3-D-glucopyranoside.

Synthesis of Benzyl 3-D-glucopyranoside

A common method for the synthesis of Benzyl 3-D-glucopyranoside involves the Koenigs-Knorr
reaction or a modified procedure. The following is a generalized protocol based on literature
methods for glycosylation.

Materials:

e Acetobromo-a-D-glucose

e Benzyl alcohol

« Silver(l) oxide (Ag20) or Mercury(ll) cyanide (Hg(CN)z2)
 Drierite (anhydrous calcium sulfate)

e Anhydrous dichloromethane (DCM) or acetonitrile (CH3CN)
e Methanol (MeOH)

e Sodium methoxide (NaOMe)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)
Procedure:

o Glycosylation Reaction: To a stirred solution of benzyl alcohol in anhydrous DCM at room
temperature under an inert atmosphere (e.g., argon), add Drierite. After stirring for 30
minutes, add acetobromo-a-D-glucose and silver(l) oxide. The reaction mixture is stirred in
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the dark at room temperature for 24-48 hours. The progress of the reaction is monitored by
thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite® to
remove the silver salts. The filtrate is washed successively with a saturated aqueous solution
of sodium bicarbonate and brine. The organic layer is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure to yield the crude protected
product, benzyl 2,3,4,6-tetra-O-acetyl--D-glucopyranoside.

Purification of the Protected Glucoside: The crude product is purified by silica gel column
chromatography using a suitable eluent system, such as a gradient of ethyl acetate in
hexanes.

Deacetylation (Zemplén conditions): The purified benzyl 2,3,4,6-tetra-O-acetyl-3-D-
glucopyranoside is dissolved in anhydrous methanol. A catalytic amount of sodium
methoxide in methanol is added, and the mixture is stirred at room temperature. The reaction
is monitored by TLC until all the starting material is consumed.

Final Work-up and Purification: The reaction is neutralized with an acidic resin (e.qg.,
Amberlite® IR-120 H*). The resin is filtered off, and the filtrate is concentrated under
reduced pressure. The resulting residue is purified by recrystallization or silica gel
chromatography to afford pure Benzyl 3-D-glucopyranoside.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

Melting point apparatus
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle

Procedure:
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» Sample Preparation: A small amount of the dried, crystalline Benzyl 3-D-glucopyranoside is
finely powdered using a mortar and pestle.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

» Measurement: The capillary tube is placed in the heating block of the melting point
apparatus. The temperature is raised at a rate of 10-20 °C per minute until it is about 20 °C
below the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

o Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire solid has turned into a clear liquid (completion of
melting) are recorded as the melting range. For a pure compound, this range should be
narrow (0.5-2 °C).

Measurement of Specific Optical Rotation

Optical rotation is a critical property for chiral molecules like Benzyl 3-D-glucopyranoside,
confirming its stereochemical identity.

Apparatus:

e Polarimeter

Polarimeter cell (e.g., 1 dm length)

Volumetric flask

Analytical balance

Solvent (e.g., methanol or water)
Procedure:

o Solution Preparation: An accurately weighed sample of Benzyl 3-D-glucopyranoside (c, in
g/mL) is dissolved in a specific solvent in a volumetric flask.
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 Instrument Calibration: The polarimeter is calibrated using a blank solution (the pure
solvent).

o Measurement: The polarimeter cell is rinsed and filled with the sample solution, ensuring no
air bubbles are present in the light path. The observed optical rotation () is measured at a
specific temperature (T, usually 20 or 25 °C) and wavelength (A, usually the sodium D-line at
589 nm).

o Calculation: The specific optical rotation [a] is calculated using the formula: [a]'A =a/ (I X ¢)
where:

o |is the path length of the cell in decimeters (dm).

o cis the concentration of the solution in g/mL.

Workflow and Pathway Diagrams

To visualize the experimental process, a workflow for the synthesis and purification of Benzyl 3-
D-glucopyranoside is presented below. As no specific signaling pathways involving this
compound have been detailed in the literature, a biochemical reaction it is involved in is also
diagrammed.
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Caption: Workflow for the synthesis and purification of Benzyl 3-D-glucopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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